Cas no 870243-94-0 ((4-Bromothieno[2,3-c]pyridin-2-yl)methanol)

(4-Bromothieno[2,3-c]pyridin-2-yl)methanol is a heterocyclic compound featuring a fused thienopyridine core with a hydroxymethyl substituent at the 2-position and a bromine atom at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The bromine moiety allows for further functionalization via cross-coupling reactions, while the hydroxymethyl group offers additional derivatization opportunities. Its rigid fused-ring system contributes to stability and potential bioactivity, making it valuable in medicinal chemistry research. The compound is typically handled under inert conditions due to its sensitivity to oxidation. High-purity grades are available for research applications requiring precise structural control.
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol structure
870243-94-0 structure
Product Name:(4-Bromothieno[2,3-c]pyridin-2-yl)methanol
CAS No:870243-94-0
MF:C8H6BrNOS
MW:244.10833978653
MDL:MFCD12923087
CID:2503241
PubChem ID:58622680
Update Time:2025-06-06

(4-Bromothieno[2,3-c]pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-Bromothieno[2,3-c]pyridin-2-yl)methanol
    • AK543906
    • Thieno[2,3-c]pyridine-2-methanol, 4-bromo-
    • FCH1378601
    • AX8329337
    • VJB24394
    • DS-19270
    • 870243-94-0
    • SCHEMBL5555026
    • AKOS030632729
    • DB-160778
    • CS-0162269
    • MFCD12923087
    • C76842
    • MDL： MFCD12923087
    • Inchi： 1S/C8H6BrNOS/c9-7-2-10-3-8-6(7)1-5(4-11)12-8/h1-3,11H,4H2
    • InChI Key： KDASDVVLOLIUDT-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CC2=C1C=C(CO)S2

Computed Properties

  • Exact Mass: 242.93535g/mol
  • Monoisotopic Mass: 242.93535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4
  • XLogP3: 1.7

(4-Bromothieno[2,3-c]pyridin-2-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029195110-250mg
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol
 870243-94-0 97%
250mg
 $190.80 2023-08-31
Alichem
A029195110-1g
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol
 870243-94-0 97%
1g
 $463.50 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DN868-1g
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol
 870243-94-0 97%
1g
 178.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DN868-200mg
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol
 870243-94-0 97%
200mg
 55.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DN868-100mg
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol
 870243-94-0 97%
100mg
 228CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DN868-250mg
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol
 870243-94-0 97%
250mg
 472CNY 2021-05-08
abcr
AB528583-250 mg
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol; .
 870243-94-0
250MG
 €77.40 2023-04-17
abcr
AB528583-1 g
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol; .
 870243-94-0
1g
 €98.30 2023-04-17
abcr
AB528583-5 g
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol; .
 870243-94-0
5g
 €186.20 2023-04-17
Chemenu
CM255450-5g
(4-Bromothieno[2,3-c]pyridin-2-yl)methanol
 870243-94-0 97%
5g
 $*** 2023-05-29

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